Cas no 79277-18-2 (2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester)
79277-18-2 structure
Product Name:2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester
CAS No:79277-18-2
MF:C7H5NO5S2
MW:247.248299360275
CID:578098
PubChem ID:157296
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester
- methyl 3-isocyanatosulfonylthiophene-2-carboxylate
- Methyl 3-(isocyanatosulfonyl)-2-thiophenecarboxylate
- methyl 3-[(oxomethylidene)sulfamoyl]thiophene-2-carboxylate
- 2-methoxycarbonyl-3-thienylsulfonylisocyanate
- 2-methoxycarbonyl-3-thiophenesulfonylisocyanate
- 2-methoxycarbonyl-3-thiophene-sulfonylisocyanate
- DTXSID2073647
- 2-carbomethoxy-3-thiophenesulfonylisocyanate
- 79277-18-2
- NS00003452
- 2-methoxycarbonyl-3-thiophenesulfonyl isocyanate
- Methyl 3-isocyanatosulfonyl-2-thiophenecarboxylate
- VJQINSVXSJNRLA-UHFFFAOYSA-N
- EC 410-550-7
- SCHEMBL6228599
- 2-carbomethoxythiophene-3-sulfonyl isocyanate
-
- Inchi: 1S/C7H5NO5S2/c1-13-7(10)6-5(2-3-14-6)15(11,12)8-4-9/h2-3H,1H3
- InChI Key: VJQINSVXSJNRLA-UHFFFAOYSA-N
- SMILES: S(C1C=CSC=1C(=O)OC)(N=C=O)(=O)=O
Computed Properties
- Exact Mass: 246.960914
- Monoisotopic Mass: 246.960914
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127
- XLogP3: 2.2
Experimental Properties
- Density: 1.57
- Boiling Point: 381.2°C at 760 mmHg
- Flash Point: 184.3°C
- Refractive Index: 1.631
2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester Security Information
- Hazard Category Code: 2-14-42/43-48/22
- Safety Instruction: 22-30-35-36/37
-
Hazardous Material Identification:
- Risk Phrases:2-14-42/43-48/22
- Safety Term:22-30-35-36/37
2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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